N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O2S/c1-3-13-8-6-7-12(2)17(13)19-16(21)11-20-14-9-4-5-10-15(14)23-18(20)22/h4-10H,3,11H2,1-2H3,(H,19,21)
• InChI Key: XHHAITXIPQIMTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CN2C3=CC=CC=C3SC2=O)C
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a highly selective angiotensin II type 2 receptor (AT2R) antagonist that has been shown to have potential therapeutic benefits in the treatment of neuropathic pain.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is thought to involve the selective inhibition of the AT2R, which is a G protein-coupled receptor that is involved in the regulation of blood pressure and other physiological processes. By blocking the activity of this receptor, N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is able to reduce the transmission of pain signals in the nervous system, leading to a reduction in pain perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide are complex and not fully understood. However, it is known that the drug is able to reduce the activity of certain ion channels in the nervous system, which are involved in the transmission of pain signals. In addition, N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been shown to have anti-inflammatory effects, which may contribute to its pain-relieving properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide for lab experiments is its high selectivity for the AT2R, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, there are also limitations to its use, such as its relatively low potency and the fact that it is not active at other receptors that are involved in pain transmission.

Future Directions

There are many potential future directions for research on N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide and its use in the treatment of chronic pain. One area of focus is the development of more potent and selective AT2R antagonists that could be used in combination with N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide to enhance its pain-relieving effects. Another area of interest is the investigation of the drug's potential use in other conditions, such as hypertension and heart failure. Finally, there is a need for further research on the biochemical and physiological effects of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, in order to better understand its mechanism of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with ethyl chloroacetate to form the corresponding ethyl ester. This is followed by a series of reactions that involve the formation of the amide bond, the introduction of the methyl and ethyl groups, and the oxidation of the thiazole ring to form the final product.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been the subject of extensive scientific research, particularly in the field of pain management. It has been shown to be effective in reducing pain in animal models of neuropathic pain, and has also been tested in clinical trials in humans. In addition to its potential use in pain management, N-(2-ethyl-6-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has also been investigated for its potential use in the treatment of other conditions, such as hypertension and heart failure.